![molecular formula C19H20BrClN2O2S B4885222 N-(4-chloro-2,5-dimethoxyphenyl)-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide](/img/structure/B4885222.png)
N-(4-chloro-2,5-dimethoxyphenyl)-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide
Description
Synthesis Analysis
The synthesis of thiazole derivatives, closely related to the compound , typically involves the reaction between specific phenylthioureas and phenacyl bromides under Hantzsch thiazole synthesis conditions. For example, the synthesis of N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine demonstrates a similar synthetic pathway, highlighting the importance of choosing appropriate precursors and conditions to achieve the desired thiazole derivatives (Uwabagira et al., 2018).
Molecular Structure Analysis
Molecular structure analysis through spectroscopic techniques such as FT-IR, NMR, and X-ray crystallography provides insights into the arrangement of atoms within the molecule. Studies on similar compounds, such as the crystal and molecular structure analysis of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole, offer valuable information on bond lengths, bond angles, and molecular geometry, which are critical for understanding the structural characteristics of thiazole derivatives (Kerru et al., 2019).
Chemical Reactions and Properties
Thiazole derivatives exhibit a range of chemical behaviors, including interactions with nucleophiles and participation in hydrogen bonding. The reactivity of these compounds is influenced by their structure, as seen in reactions involving amides and aromatic amines with 3,4-diphenyl-1,2,5-thiadiazole 1,1-dioxide derivatives. Such studies shed light on the chemical properties and potential reactivity pathways of N-(4-chloro-2,5-dimethoxyphenyl)-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide (Caram et al., 2003).
Physical Properties Analysis
The physical properties of a compound, such as melting point, solubility, and crystallinity, are essential for its characterization and application in various fields. Research on structurally related thiazole compounds provides a basis for predicting the physical properties of this compound. For instance, the synthesis and characterization of alkyl substituted N,4-diphenyl thiazole-2-amines highlight the importance of structural elements in determining the compound's physical state and stability (Nadaf et al., 2019).
Chemical Properties Analysis
The chemical properties of thiazole derivatives, such as reactivity, stability, and potential for forming specific interactions, are pivotal for their application in various scientific and industrial contexts. Investigations into the reactions of thiazole derivatives with nitrogenated nucleophiles illustrate the versatility and reactivity of these compounds. This information is crucial for understanding the chemical behavior of this compound and its potential applications (Caram et al., 2003).
properties
IUPAC Name |
N-(4-chloro-2,5-dimethoxyphenyl)-4-(2,5-dimethylphenyl)-1,3-thiazol-2-amine;hydrobromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O2S.BrH/c1-11-5-6-12(2)13(7-11)16-10-25-19(22-16)21-15-9-17(23-3)14(20)8-18(15)24-4;/h5-10H,1-4H3,(H,21,22);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEBQWNDBGHYVTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC3=CC(=C(C=C3OC)Cl)OC.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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